Cas no 61855-70-7 (Ethanol, 2-bromo-, benzenesulfonate)

• Product name: Ethanol, 2-bromo-, benzenesulfonate
• CAS No: 61855-70-7
• MF: C₈H₉BRO₃S
• MW: 283.13954
• CID: 464534
• PubChem ID: 71391660

Ethanol, 2-bromo-, benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-bromo-, benzenesulfonate
• benzenesulfonic acid,2-bromoethanol
• Benzenesulfonic acid--2-bromoethan-1-ol (1/1)
• 61855-70-7
• DTXSID00813490

• Inchi： InChI=1S/C6H6O3S.C2H5BrO/c7-10(8,9)6-4-2-1-3-5-6;3-1-2-4/h1-5H,(H,7,8,9);4H,1-2H2
• InChI Key： XSTUFSJBLNMURO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)O.C(CBr)O

Computed Properties

• Exact Mass: 281.95613
• Monoisotopic Mass: 281.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6

Additional information on Ethanol, 2-bromo-, benzenesulfonate

测试